Cas no 1428351-02-3 (2-(3-bromophenyl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione)

• Product Name: 2-(3-bromophenyl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione
• CAS No: 1428351-02-3
• MF: C₂₀H₁₅BrN₂O₂S
• MW: 427.314302682877
• CID: 6275773
• PubChem ID: 71802746
• Update Time: 2025-05-20

2-(3-bromophenyl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione
• 1428351-02-3
• VU0547558-1
• F6411-2830
• AKOS024554461
• 2-[(3-bromophenyl)methyl]-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione
• 2-[(3-bromophenyl)methyl]-4-phenyl-1lambda6,2,3-benzothiadiazine 1,1-dioxide
• 2-(3-bromobenzyl)-4-phenyl-2H-benzo[e][1,2,3]thiadiazine 1,1-dioxide

• Inchi： 1S/C20H15BrN2O2S/c21-17-10-6-7-15(13-17)14-23-22-20(16-8-2-1-3-9-16)18-11-4-5-12-19(18)26(23,24)25/h1-13H,14H2
• InChI Key： SNNSUEGTMGHXOX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN1N=C(C2C=CC=CC=2)C2C=CC=CC=2S1(=O)=O

Computed Properties

• Exact Mass: 426.00376g/mol
• Monoisotopic Mass: 426.00376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(3-bromophenyl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione

Research Brief on 2-(3-bromophenyl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione (CAS: 1428351-02-3)

Recent studies on the compound 2-(3-bromophenyl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione (CAS: 1428351-02-3) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This benzothiadiazine derivative has garnered attention due to its unique structural features and promising biological activities, particularly in the modulation of specific enzymatic pathways and receptor interactions. Researchers have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic applications, making it a compound of significant interest in drug discovery and development.

One of the key findings from recent investigations is the compound's ability to act as a selective inhibitor of certain protein kinases involved in inflammatory and oncogenic signaling pathways. In vitro studies have demonstrated that 2-(3-bromophenyl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione exhibits potent inhibitory effects on kinase activity, with IC50 values in the nanomolar range. These results suggest its potential utility in the treatment of diseases such as cancer and autoimmune disorders, where dysregulated kinase activity plays a critical role.

Further research has explored the compound's synthetic accessibility and structural optimization. A series of analogs have been synthesized to investigate structure-activity relationships (SAR), revealing that the bromophenyl moiety at the 2-position is crucial for maintaining high binding affinity and selectivity. Computational modeling and molecular docking studies have provided insights into the interactions between the compound and its target proteins, facilitating the design of more potent and selective derivatives.

In addition to its kinase inhibitory properties, preliminary in vivo studies have evaluated the compound's pharmacokinetic profile and toxicity. Results indicate that 2-(3-bromophenyl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione exhibits favorable bioavailability and a manageable safety profile in animal models. These findings support its advancement into further preclinical development, with potential applications in combination therapies and targeted drug delivery systems.

Despite these promising results, challenges remain in optimizing the compound's metabolic stability and minimizing off-target effects. Ongoing research aims to address these issues through medicinal chemistry approaches, such as prodrug strategies and formulation enhancements. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 2-(3-bromophenyl)methyl-4-phenyl-2H-1lambda6,2,3-benzothiadiazine-1,1-dione represents a promising candidate for therapeutic development, with its unique chemical structure and potent biological activity. Continued research into its mechanism of action, SAR, and preclinical efficacy will be essential for realizing its full potential in the treatment of complex diseases. This compound exemplifies the innovative approaches being pursued in the field of chemical biology to address unmet medical needs.